Cas no 98510-77-1 (2-Propenoic acid,3-[3-hydroxy(2-methylpropoxy)phenyl]- (9CI))

• Product Name: 2-Propenoic acid,3-[3-hydroxy(2-methylpropoxy)phenyl]- (9CI)
• CAS No: 98510-77-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 811138
• PubChem ID: 6366631
• Update Time: 2025-04-19

2-Propenoic acid,3-[3-hydroxy(2-methylpropoxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3-hydroxy(2-methylpropoxy)phenyl]- (9CI)
• 3-[3-hydroxy(2-methylpropoxy)phenyl]acrylic acid
• 3-[3-hydroxy-2-(2-methylpropoxy)phenyl]prop-2-enoic acid
• 98510-77-1
• NS00066662
• 3-(3-Hydroxy(2-methylpropoxy)phenyl)acrylic acid
• EINECS 308-785-4

• Inchi： 1S/C13H16O4/c1-9(2)8-17-13-10(6-7-12(15)16)4-3-5-11(13)14/h3-7,9,14H,8H2,1-2H3,(H,15,16)/b7-6+
• InChI Key： BQRGGTQFOMQAOW-VOTSOKGWSA-N
• SMILES： O(C1C(=CC=CC=1/C=C/C(=O)O)O)CC(C)C

Computed Properties

• Exact Mass: 236.104859
• Monoisotopic Mass: 236.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.197
• Boiling Point: 410°Cat760mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.584